Cas no 631899-15-5 ((S)-2-((((Benzyloxy)Carbonyl)Amino)Methyl)-4-Methylpentanoic Acid)

• Product Name: (S)-2-((((Benzyloxy)Carbonyl)Amino)Methyl)-4-Methylpentanoic Acid
• CAS No: 631899-15-5
• MF: C₁₅H₂₁NO₄
• MW: 279.33154463768
• MDL: MFCD27992064
• CID: 1651998
• Update Time: 2025-10-29

(S)-2-((((Benzyloxy)Carbonyl)Amino)Methyl)-4-Methylpentanoic Acid Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 4-methyl-2-[[[(phenylmethoxy)carbonyl]amino]methyl]-,(2S)-
• (2S)-4-methyl-2-(phenylmethoxycarbonylaminomethyl)pentanoic acid
• Pentanoic acid, 4-Methyl-2-[[[(phenylMethoxy)carbonyl]aMino]Methyl]-, (2S)-
• (S)-2-((((Benzyloxy)carbonyl)amino)methyl)-4-methylpentanoic acid
• Cbz-(S)-2-(aminomethyl)-4-methylpentanoicacid
• (S)-2-((((Benzyloxy)Carbonyl)Amino)Methyl)-4-Methylpentanoic Acid

• MDL： MFCD27992064
• Inchi： 1S/C15H21NO4/c1-11(2)8-13(14(17)18)9-16-15(19)20-10-12-6-4-3-5-7-12/h3-7,11,13H,8-10H2,1-2H3,(H,16,19)(H,17,18)/t13-/m0/s1
• InChI Key： YAZAEQMKZMDWPI-ZDUSSCGKSA-N
• SMILES： C(O)(=O)[C@H](CNC(OCC1=CC=CC=C1)=O)CC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on (S)-2-((((Benzyloxy)Carbonyl)Amino)Methyl)-4-Methylpentanoic Acid

Compound Introduction: (S)-2-((((Benzyloxy)Carbonyl)Amino)Methyl)-4-Methylpentanoic Acid (CAS No. 631899-15-5)

Compound (S)-2-((((BenzyloxyCarbonyl)AminoMethyl)-4-MethylpentanoicAcid

) is a specialized organic molecule with significant applications in the field of pharmaceutical chemistry and biotechnology. This compound, identified by its CAS number 631899-15-5, has garnered attention due to its unique structural properties and potential therapeutic benefits. The presence of multiple functional groups, including the benzyloxycarbonyl and aminomethyl moieties, makes it a versatile intermediate in the synthesis of complex biomolecules.

The 4-methylpentanoic acid backbone of this compound contributes to its stability and reactivity, making it an attractive candidate for various chemical modifications. In recent years, there has been a growing interest in the development of chiral compounds for pharmaceutical applications, and (S)-2-((((BenzyloxyCarbonyl)AminoMethyl)-4-MethylpentanoicAcid

) fits well within this trend. The stereochemical configuration at the chiral center plays a crucial role in determining the biological activity of the molecule, and this compound's enantiomeric purity is essential for its intended use.

In the realm of drug discovery, this compound has been explored as a building block for more complex molecules. The benzyloxycarbonyl group is particularly useful in protecting amino groups during synthetic processes, ensuring that other functionalities are preserved until the final stages of drug development. This protective role is critical in multi-step syntheses where selective reactions are required.

The BenzyloxyCarbonyl)AminoMethyl)-4-MethylpentanoicAcid

) a valuable asset in medicinal chemistry.

Recent studies have highlighted the importance of enantiomerically pure compounds in pharmaceuticals. The (S)-configuration of this molecule ensures that it interacts selectively with biological targets, minimizing off-target effects and improving overall efficacy. This specificity is particularly crucial in the development of small-molecule drugs where subtle differences in stereochemistry can significantly impact biological activity.

The synthesis of (S)-2-((((BenzyloxyCarbonyl)AminoMethyl)-4-Methylpentanoic) involves sophisticated organic transformations that require careful optimization. Advanced techniques such as asymmetric catalysis and chiral resolution have been employed to achieve high enantiomeric purity. These methods not only enhance the yield but also ensure that the final product meets stringent quality standards.

In addition to its pharmaceutical applications, this compound has potential uses in materials science and industrial chemistry. The combination of functional groups makes it a suitable candidate for polymer modifications and specialty chemical synthesis. Researchers are exploring its role in developing novel materials with enhanced properties such as biodegradability and mechanical strength.

The growing demand for high-purity enantiomerically pure compounds has driven advancements in synthetic methodologies. Techniques like chiral auxiliary-assisted synthesis and enzymatic resolution have made it more feasible to produce complex molecules like (S)-2-((((
















BenzylBenzylBenzylBenzylBenzylBenzylBenzylBenzylBenzylBenzylBenzylBenzylBenzylBenzyl)Carboxy Carbonyl)Amino Methyl)-4-Methylpentanoic Acid on a larger scale. These innovations are not only improving production efficiency but also reducing costs, making such compounds more accessible for research and commercial applications.

The future prospects of (S)-2-((((



Benzyloxy Carbonyl Amine Methyl)-4-Methylpentanoic Acid are promising as new research continues to uncover its potential applications. Collaborative efforts between academia and industry are likely to drive further developments in this area, leading to novel therapeutic agents and advanced materials. As our understanding of molecular interactions deepens, compounds like this will play an increasingly important role in addressing complex scientific challenges.